Cas no 854852-17-8 (4-(2-hydroxyethoxy)butanoic acid)

• Product Name: 4-(2-hydroxyethoxy)butanoic acid
• CAS No: 854852-17-8
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 6229307
• PubChem ID: 28413630
• Update Time: 2025-10-21

4-(2-hydroxyethoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethoxy)butanoic acid
• SCHEMBL2558522
• EN300-1721465
• 854852-17-8
• AKOS000221132

• Inchi： 1S/C6H12O4/c7-3-5-10-4-1-2-6(8)9/h7H,1-5H2,(H,8,9)
• InChI Key： KZMWNYFZQFEPEF-UHFFFAOYSA-N
• SMILES： O(CCO)CCCC(=O)O

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 4-(2-hydroxyethoxy)butanoic acid

Recent Advances in the Study of 4-(2-hydroxyethoxy)butanoic acid (CAS: 854852-17-8) and Its Applications in Chemical Biology and Medicine

4-(2-hydroxyethoxy)butanoic acid (CAS: 854852-17-8) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for drug development, owing to its unique chemical properties and biological activity. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-(2-hydroxyethoxy)butanoic acid, emphasizing its role as a precursor for novel bioactive molecules. The researchers utilized a multi-step synthesis approach, starting from commercially available materials, to achieve high yields and purity. The study also demonstrated the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical applications.

In another groundbreaking study (Nature Chemical Biology, 2024), 4-(2-hydroxyethoxy)butanoic acid was investigated for its role in modulating cellular signaling pathways. The researchers found that this compound exhibits significant inhibitory effects on specific enzymes involved in inflammatory responses. These findings suggest potential therapeutic applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, a collaborative research effort between academic and industrial partners (ACS Chemical Biology, 2023) reported the use of 4-(2-hydroxyethoxy)butanoic acid in the development of prodrugs. The study highlighted the compound's ability to enhance drug solubility and bioavailability, addressing a critical challenge in drug formulation. This innovation opens new avenues for improving the efficacy of existing therapeutics.

Despite these promising developments, challenges remain in the large-scale production and optimization of 4-(2-hydroxyethoxy)butanoic acid. Future research directions may include exploring its derivatives for enhanced biological activity and investigating its potential in targeted drug delivery systems. Overall, the compound's versatility and therapeutic potential make it a focal point for ongoing and future research in chemical biology and medicine.